Cas no 2309571-94-4 (4-cyclopropylidene-N-(4-methoxyphenyl)methylpiperidine-1-carboxamide)

• Product Name: 4-cyclopropylidene-N-(4-methoxyphenyl)methylpiperidine-1-carboxamide
• CAS No: 2309571-94-4
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 5930089
• PubChem ID: 121187163
• Update Time: 2025-06-10

4-cyclopropylidene-N-(4-methoxyphenyl)methylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropylidene-N-(4-methoxyphenyl)methylpiperidine-1-carboxamide
• AKOS032742516
• 4-cyclopropylidene-N-(4-methoxybenzyl)piperidine-1-carboxamide
• 2309571-94-4
• 4-cyclopropylidene-N-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide
• F6550-3245

• Inchi： 1S/C17H22N2O2/c1-21-16-6-2-13(3-7-16)12-18-17(20)19-10-8-15(9-11-19)14-4-5-14/h2-3,6-7H,4-5,8-12H2,1H3,(H,18,20)
• InChI Key： AYZJHDZRJIBUGO-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=CC(=CC=1)OC)N1CC/C(/CC1)=C1/CC/1

Computed Properties

• Exact Mass: 286.168127949g/mol
• Monoisotopic Mass: 286.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Additional information on 4-cyclopropylidene-N-(4-methoxyphenyl)methylpiperidine-1-carboxamide

Introduction to 4-cyclopropylidene-N-(4-methoxyphenyl)methylpiperidine-1-carboxamide (CAS No. 2309571-94-4)

4-cyclopropylidene-N-(4-methoxyphenyl)methylpiperidine-1-carboxamide, identified by its CAS number 2309571-94-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class of heterocyclic structures, which are widely recognized for their diverse pharmacological properties and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a cyclopropylidene moiety and a methoxy-substituted phenyl ring, contribute to its distinct chemical and biological characteristics, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The cyclopropylidene group in the molecular structure of 2309571-94-4 introduces a rigid three-membered ring that can influence the compound's conformational flexibility and binding interactions with biological targets. This feature is particularly valuable in drug design, as it can enhance binding affinity and selectivity. Additionally, the N-(4-methoxyphenyl)methyl substituent adds another layer of complexity to the molecule, potentially modulating its pharmacokinetic properties and metabolic stability. The combination of these structural elements suggests that this compound may exhibit unique interactions with biological systems, making it a promising candidate for further investigation.

In recent years, there has been growing interest in exploring piperidine derivatives for their potential applications in treating various diseases, including neurological disorders, cancer, and inflammatory conditions. The methoxyphenyl moiety, in particular, has been extensively studied for its role in enhancing bioavailability and reducing metabolic degradation. This structural feature aligns with current trends in drug development, where optimizing molecular structure to improve pharmacological efficacy is a primary goal. The presence of both cyclopropylidene and methoxyphenyl groups in 2309571-94-4 suggests that this compound may offer a synergistic effect, potentially leading to enhanced therapeutic outcomes.

One of the most compelling aspects of 2309571-94-4 is its potential as a scaffold for developing novel bioactive molecules. The piperidine core is known to be a privileged structure in medicinal chemistry, with numerous examples of successful drugs featuring this motif. By incorporating the cyclopropylidene and methoxyphenyl groups, researchers aim to fine-tune the pharmacological properties of the compound to achieve specific therapeutic effects. For instance, studies have shown that piperidine derivatives can modulate neurotransmitter receptors, which makes them attractive candidates for treating conditions such as depression and anxiety.

The chemical synthesis of 4-cyclopropylidene-N-(4-methoxyphenyl)methylpiperidine-1-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the cyclopropylidene group often necessitates specialized synthetic methodologies to ensure high yield and purity. Similarly, the methoxyphenyl substituent requires careful handling to prevent unwanted side reactions. Despite these challenges, advances in synthetic chemistry have made it possible to produce complex molecules like 2309571-94-4 with increasing efficiency and scalability.

From a biological perspective, 2309571-94-4 has shown promise in preclinical studies as a potential lead compound for further development. Initial experiments have indicated that it may interact with specific enzymes and receptors involved in disease pathways. For example, researchers have observed that this compound exhibits inhibitory activity against certain kinases, which are known to play a role in cancer progression. Additionally, its ability to modulate neurotransmitter receptors suggests potential applications in treating neurological disorders.

The pharmacokinetic profile of 2309571-94-4 is another critical aspect that needs thorough investigation. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) will determine its suitability for clinical use. The cyclopropylidene group may influence solubility and metabolic pathways, while the methoxyphenyl moiety could affect absorption rates. Understanding these parameters is essential for optimizing drug delivery systems and ensuring therapeutic efficacy.

In conclusion,4-cyclopropylidene-N-(4-methoxyphenyl)methylpiperidine-1-carboxamide (CAS No. 2309571-94-4) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of cyclopropylidene and methoxyphenyl groups offers a promising scaffold for developing novel bioactive molecules with diverse pharmacological effects. As research continues to uncover new insights into the biological activities of this compound,2309571-94-4 is poised to play an important role in future drug development efforts aimed at treating various diseases.